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Compound of Interest

Compound Name: idarubicin hydrochloride

Cat. No.: B1257820

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Introduction

Idarubicin is a potent anthracycline antineoplastic agent that functions as a DNA intercalator
and topoisomerase Il inhibitor, leading to the disruption of DNA and RNA synthesis.[1][2][3][4] It
Is widely used in cancer research and for the treatment of various leukemias. Accurate and
consistent preparation of idarubicin hydrochloride stock solutions is critical for obtaining
reliable and reproducible experimental results. This document provides a detailed protocol for
the preparation, storage, and handling of idarubicin hydrochloride stock solutions for
research applications.

Quantitative Data Summary

The solubility and stability of idarubicin hydrochloride can vary based on the solvent and
storage conditions. The following table summarizes key quantitative data for the preparation of
stock solutions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1257820?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-17381/Idarubicin-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Idarubicin-hydrochloride.html
https://labeling.pfizer.com/ShowLabeling.aspx?id=12814%20
https://www.accessdata.fda.gov/drugsatfda_docs/label/2014/050661s014lbl.pdf
https://www.benchchem.com/product/b1257820?utm_src=pdf-body
https://www.benchchem.com/product/b1257820?utm_src=pdf-body
https://www.benchchem.com/product/b1257820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter Solvent/Condition Value Citations
~10 mg/mL to 83.33
N Dimethyl Sulfoxide mg/mL
Solubility o [1][5]
(DMSO) (ultrasonication may
be needed)
Dimethylformamide
~10 mg/mL [5]
(DMF)
Methanol 20 mg/mL
Slightly soluble (~10
Water mg/mL with slight
heat)
1:1 DMSO:PBS (pH
~0.5 mg/mL [5]
7.2)
Ethanol (95%) Slightly soluble [6]
Storage (Solid) -20°C > 4 years [5]
Recommended
2-8°C [7]
storage temperature
Storage (Stock
Solution in Organic -80°C Up to 1 year [1112]
Solvent)
-20°C Up to 6 months [1][2]

Storage (Aqueous

Solution)

Refrigerated (2-8°C)

Not recommended for

more than one day

Experimental Protocol: Stock Solution Preparation
(10 mg/mL in DMSO)

This protocol describes the preparation of a 10 mg/mL stock solution of idarubicin
hydrochloride in DMSO.
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Materials

« ldarubicin Hydrochloride powder (crystalline solid)[5]
e Anhydrous Dimethyl Sulfoxide (DMSO), sterile

o Sterile, amber microcentrifuge tubes or cryovials

o Calibrated analytical balance

e Spatula

o Pipettors and sterile pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat,
and protective gown.[8][9]

Workflow Diagram
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Preparation Phase

Start: Assemble Materials & PPE

1. Weigh Idarubicin HCI Powder
(e.g., 5 mg) in a sterile tube

;

2. Add Appropriate Volume of DMSO
(e.g., 500 pL for 10 mg/mL)

;

3. Dissolve Powder Completely
(Vortex/Sonicate)

Bolution is orange-red

Storage Phase

[ 4. Aliquot into Sterile Amber Vials j

5. Label Vials Clearly
(Name, Conc., Date)

rotect from light

[6. Store Aliquots at -20°C or -80°C ]

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for Idarubicin Hydrochloride Stock Solution Preparation.
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Procedure

Pre-calculation: Determine the required amount of idarubicin hydrochloride and solvent.
For a 10 mg/mL stock solution, if you weigh 5 mg of powder, you will need 500 pL of DMSO.

Safety First: Don all required PPE. All handling of the powdered compound and concentrated
solutions should be performed inside a certified chemical fume hood or a biological safety
cabinet.[10]

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the
desired amount of idarubicin hydrochloride powder directly into the tube.

Solubilization: Add the calculated volume of sterile DMSO to the tube containing the powder.

[5]

Dissolution: Cap the tube securely and vortex thoroughly until the powder is completely
dissolved. The solution should be clear and orange-red in color. Gentle warming or brief
sonication can be used to aid dissolution if necessary, but avoid excessive heat.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, amber (light-protecting)
cryovials.[2]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Storage: Store the aliquots at -20°C for short-to-medium-term storage (up to 6 months) or at
-80°C for long-term storage (up to 1 year).[1][2] Protect from light during storage and use.[7]

Safety and Handling Precautions

Idarubicin hydrochloride is a hazardous substance and must be handled with extreme care.

[5]

Hazard Classification: The compound is classified as fatal if swallowed, harmful in contact
with skin or if inhaled, may cause genetic defects, is suspected of causing cancer, and may
damage fertility or the unborn child.
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e Engineering Controls: Always handle the solid compound and concentrated solutions within
a chemical fume hood or other appropriate containment system.[10][11]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side shields, chemical-resistant gloves, and a protective lab coat or gown.[8][9][11]

e Accidental Exposure:

o

Skin Contact: Immediately wash the affected area thoroughly with soap and plenty of
water and remove contaminated clothing.[8][10][12]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding eyelids apart. Seek immediate medical attention.[10][11]

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate
medical attention.[10]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[10]

o Waste Disposal: Dispose of all waste materials (unused solution, contaminated vials, tips,
etc.) in accordance with local, state, and federal regulations for hazardous chemical waste.
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257820#idarubicin-hydrochloride-stock-solution-
preparation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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